N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide

• CAS No.: 863649-38-1
• Molecular Formula: C72H143N3O6
• Molecular Weight: 1146.9 g/mol
• IUPAC Name: 1-N,3-N,6-N-tris(3-octadecoxypropyl)hexane-1,3,6-tricarboxamide
• InChI: InChI=1S/C72H143N3O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-63-79-66-53-60-73-70(76)57-52-56-69(72(78)75-62-55-68-81-65-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)58-59-71(77)74-61-54-67-80-64-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h69H,4-68H2,1-3H3,(H,73,76)(H,74,77)(H,75,78)
• InChI Key: FYFVGGVLUSAVMR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOCCCNC(=O)CCCC(CCC(=O)NCCCOCCCCCCCCCCCCCCCCCC)C(=O)NCCCOCCCCCCCCCCCCCCCCCC

Description

N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide is a synthetic organic compound with the molecular formula C72H143N3O6 and a molecular weight of 1146.92 g/mol . This compound is characterized by its three long octadecyloxypropyl chains attached to a hexane-1,3,6-tricarboxamide core, making it a highly hydrophobic molecule .

Preparation Methods

The synthesis of N1,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide typically involves the reaction of hexane-1,3,6-tricarboxylic acid with 3-(octadecyloxy)propylamine under specific conditions . The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to facilitate the formation of the amide bonds . The reaction conditions often include an inert atmosphere, such as nitrogen or argon, and a solvent like dichloromethane or dimethylformamide .

Chemical Reactions Analysis

N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of primary amines.

Substitution: Nucleophilic substitution reactions can occur at the amide nitrogen atoms, where nucleophiles like alkyl halides can replace the hydrogen atoms.

Scientific Research Applications

N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide has several scientific research applications:

Chemistry: It is used as a surfactant and emulsifying agent due to its amphiphilic nature.

Biology: The compound is studied for its potential use in drug delivery systems, where its hydrophobic chains can encapsulate hydrophobic drugs.

Medicine: Research is ongoing to explore its potential as a component in lipid-based drug formulations.

Industry: It is used in the formulation of cosmetics and personal care products due to its emollient properties.

Mechanism of Action

The mechanism of action of N1,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide involves its ability to interact with hydrophobic molecules and surfaces. The long octadecyloxypropyl chains provide a hydrophobic environment, which can encapsulate hydrophobic drugs or interact with lipid membranes . This interaction can enhance the solubility and bioavailability of hydrophobic drugs .

Comparison with Similar Compounds

N~1~,N~3~,N~6~-Tris[3-(octadecyloxy)propyl]hexane-1,3,6-tricarboxamide can be compared with other similar compounds such as:

N~1~,N~3~,N~5~-Tris[3-(octadecyloxy)propyl]pentane-1,3,5-tricarboxamide: This compound has a similar structure but with a pentane core instead of hexane.

N~1~,N~3~,N~5~-Tris[3-(octadecyloxy)propyl]benzene-1,3,5-tricarboxamide: This compound has a benzene core, providing different chemical properties and reactivity.

This compound stands out due to its unique hexane core, which provides specific spatial arrangements and interactions with other molecules .